Cas no 72424-41-0 (5,6,2'-trihydroxy-7,8,6'-trimethoxyflavone)

72424-41-0 structure
Product name:5,6,2'-trihydroxy-7,8,6'-trimethoxyflavone
5,6,2'-trihydroxy-7,8,6'-trimethoxyflavone Chemical and Physical Properties
Names and Identifiers
-
- 5,6,2'-trihydroxy-7,8,6'-trimethoxyflavone
- 6',7,8-Tri-Me ether-2',5,6,6',7,8-Hexahydroxyflavone
- 72424-41-0
- 5,6-dihydroxy-2-(2-hydroxy-6-methoxyphenyl)-7,8-dimethoxychromen-4-one
- LMPK12111428
-
- Inchi: InChI=1S/C18H16O8/c1-23-10-6-4-5-8(19)12(10)11-7-9(20)13-14(21)15(22)17(24-2)18(25-3)16(13)26-11/h4-7,19,21-22H,1-3H3
- InChI Key: QGUMVNMHPUQDRV-UHFFFAOYSA-N
- SMILES: COc1cccc(O)c1-c1cc(=O)c2c(O)c(O)c(OC)c(OC)c2o1
Computed Properties
- Exact Mass: 360.08451746Da
- Monoisotopic Mass: 360.08451746Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 549
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.019
- Topological Polar Surface Area: 115Ų
5,6,2'-trihydroxy-7,8,6'-trimethoxyflavone Related Literature
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Jia-Hao Wu,Wen-Chang Chen,Guey-Sheng Liou Polym. Chem., 2016,7, 1569-1576
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Biman Jana,Rakesh Sharan Singh,Biman Bagchi Phys. Chem. Chem. Phys., 2011,13, 16220-16226
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Alexandre Ciaccafava,Daria Tombolelli,Lilith Domnik,Jochen Fesseler,Jae-Hun Jeoung,Holger Dobbek,Maria Andrea Mroginski,Ingo Zebger,Peter Hildebrandt Chem. Sci., 2016,7, 3162-3171
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